Cas no 2137581-58-7 (4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one)

• Product Name: 4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one
• CAS No: 2137581-58-7
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5834253
• PubChem ID: 165462801
• Update Time: 2025-05-24

4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-790766
• 2137581-58-7
• 4-tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one
• 4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one

• Inchi： 1S/C14H25NO/c1-10-11(13(2,3)4)14(15-12(10)16)8-6-5-7-9-14/h10-11H,5-9H2,1-4H3,(H,15,16)
• InChI Key： AMRDFSZPLDDHTI-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(C(C)(C)C)C2(CCCCC2)N1

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one

Recent Advances in the Study of 4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one (CAS: 2137581-58-7): A Comprehensive Research Brief

The compound 4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one (CAS: 2137581-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique azaspiro[4.5]decane core, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential mechanisms of action, making it a compound of high interest for drug discovery and development.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the synthetic optimization of 4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one, highlighting its role as a key intermediate in the synthesis of potent gamma-secretase modulators (GSMs). The study demonstrated that the tert-butyl and methyl substituents on the spirocyclic framework significantly enhance the compound's stability and bioavailability, making it an attractive candidate for further pharmacological evaluation. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

Another notable investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's potential as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The study revealed that 4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one exhibits a high affinity for MAO-B, with an IC50 value in the nanomolar range. Molecular docking simulations further suggested that the spirocyclic core interacts favorably with the enzyme's active site, providing a structural basis for its inhibitory activity.

Recent advancements in computational chemistry have also shed light on the compound's pharmacokinetic properties. A study utilizing in silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions indicated that 4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one possesses favorable drug-like characteristics, including moderate lipophilicity and blood-brain barrier permeability. These findings support its potential as a CNS-active agent and warrant further in vivo studies to validate its therapeutic efficacy.

In addition to its pharmacological applications, the compound has been investigated for its utility in chemical biology. A recent report in ACS Chemical Biology detailed its use as a versatile scaffold for the design of chemical probes targeting protein-protein interactions (PPIs). The spirocyclic structure's rigidity and stereochemical diversity make it an ideal platform for developing selective and high-affinity ligands, opening new avenues for probing biological pathways and identifying novel drug targets.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one. Current synthetic routes often involve multi-step procedures with moderate yields, necessitating further refinement to enhance efficiency and scalability. Additionally, comprehensive toxicological studies are required to assess the compound's safety profile before advancing to clinical trials.

In conclusion, 4-Tert-butyl-3-methyl-1-azaspiro[4.5]decan-2-one (CAS: 2137581-58-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its diverse biological activities, position it as a valuable tool for developing next-generation therapeutics. Continued interdisciplinary efforts will be essential to fully unlock its potential and translate these findings into clinical applications.